Cas no 2038013-24-8 ((1-methyl-4-piperidyl)-piperazin-1-yl-methanone;dihydrochloride)

• Product Name: (1-methyl-4-piperidyl)-piperazin-1-yl-methanone;dihydrochloride
• CAS No: 2038013-24-8
• MF: C₁₁H₂₂ClN₃O
• MW: 247.76488161087
• CID: 5105045
• Update Time: 2025-10-29

(1-methyl-4-piperidyl)-piperazin-1-yl-methanone;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Methanone, (1-methyl-4-piperidinyl)-1-piperazinyl-, hydrochloride (1:2)
• (1-methyl-4-piperidyl)-piperazin-1-yl-methanone;dihydrochloride

• Inchi： 1S/C11H21N3O.ClH/c1-13-6-2-10(3-7-13)11(15)14-8-4-12-5-9-14;/h10,12H,2-9H2,1H3;1H
• InChI Key： KNVIMNGNPSBLRH-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)(C1CCN(C)CC1)=O.Cl

Additional information on (1-methyl-4-piperidyl)-piperazin-1-yl-methanone;dihydrochloride

Introduction to (1-methyl-4-piperidyl)-piperazin-1-yl-methanone; dihydrochloride (CAS No. 2038013-24-8)

(1-methyl-4-piperidyl)-piperazin-1-yl-methanone; dihydrochloride (CAS No. 2038013-24-8) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as MPPM dihydrochloride, is a derivative of piperidine and piperazine, which are widely used in the development of various therapeutic agents. The unique structural features of MPPM dihydrochloride make it a promising candidate for the treatment of several neurological and psychiatric disorders.

The chemical structure of MPPM dihydrochloride consists of a piperidine ring linked to a piperazine ring through a methanone group, with a methyl group attached to the piperidine ring. This arrangement provides the compound with specific pharmacological properties that are of interest to researchers. The presence of the dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical applications.

Recent studies have highlighted the potential therapeutic applications of MPPM dihydrochloride. One notable area of research is its role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. MPPM dihydrochloride has been shown to exhibit selective binding to dopamine D₂ receptors, which are implicated in conditions such as schizophrenia and Parkinson's disease.

In preclinical studies, MPPM dihydrochloride has demonstrated promising results in animal models of these disorders. For instance, it has been found to reduce hyperactivity and improve cognitive function in rodent models of schizophrenia. Additionally, its ability to modulate serotonin receptors suggests potential benefits in treating mood disorders such as depression and anxiety.

The pharmacokinetic properties of MPPM dihydrochloride have also been extensively studied. It has been shown to have good oral bioavailability and a favorable pharmacokinetic profile, which are essential for developing effective oral medications. The compound's low toxicity and minimal side effects further enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of MPPM dihydrochloride in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential in specific patient populations.

In addition to its potential as a standalone therapeutic agent, MPPM dihydrochloride is also being investigated as a lead compound for the development of novel drug candidates. Researchers are exploring structural modifications to optimize its pharmacological properties and enhance its therapeutic index. This approach aims to address unmet medical needs and improve treatment outcomes for patients with neurological and psychiatric disorders.

The future outlook for MPPM dihydrochloride is promising. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications. As more data becomes available from clinical trials, it is expected that this compound will play an increasingly important role in the treatment landscape for various neurological and psychiatric conditions.

In conclusion, (1-methyl-4-piperidyl)-piperazin-1-yl-methanone; dihydrochloride (CAS No. 2038013-24-8) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and pharmacological properties make it a valuable tool for researchers and a promising candidate for the development of new therapeutic agents. Continued research and clinical evaluation will further elucidate its potential benefits and contribute to the advancement of medical science.